2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone

• IUPAC Name: 2-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3H-quinazolin-4-one
• InChI: InChI=1S/C17H21N3O2S/c1-11-7-12(2)9-20(8-11)15(21)10-23-17-18-14-6-4-3-5-13(14)16(22)19-17/h3-6,11-12H,7-10H2,1-2H3,(H,18,19,22)
• InChI Key: WNCZPIMABVNLJT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)CSC2=NC3=CC=CC=C3C(=O)N2)C
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone, also known as DMQX, is a synthetic compound that has been extensively studied for its effects on the central nervous system. DMQX is a potent antagonist of the ionotropic glutamate receptors, which play a critical role in the regulation of synaptic transmission and plasticity.

Mechanism of Action

2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA receptor subtype. It binds to the receptor and blocks the action of glutamate, a neurotransmitter that plays a critical role in synaptic transmission and plasticity. By blocking the action of glutamate, 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone reduces the excitability of neurons and can prevent the development of seizures and other neurological disorders.
Biochemical and Physiological Effects:
2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to have a number of biochemical and physiological effects. In animal models, 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to reduce the severity and frequency of seizures, as well as improve cognitive function following traumatic brain injury. 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has also been shown to have neuroprotective effects, reducing the damage caused by stroke and other neurological insults. Additionally, 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has several advantages as a tool for studying the central nervous system. It is a potent and selective antagonist of the AMPA receptor subtype, making it an excellent tool for investigating the role of these receptors in synaptic transmission and plasticity. Additionally, 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been shown to have a low toxicity profile, making it a safe compound to use in animal models. However, there are also limitations to the use of 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone in lab experiments. For example, it has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone is not selective for the AMPA receptor subtype, and can also block other glutamate receptor subtypes at high concentrations.

Future Directions

There are several future directions for research on 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone. One area of interest is the development of more selective AMPA receptor antagonists, which could help to elucidate the specific functions of these receptors in the central nervous system. Another area of interest is the development of new therapeutic applications for 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone, such as in the treatment of pain or other neurological disorders. Additionally, there is ongoing research into the mechanisms of action of 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone and other glutamate receptor antagonists, which could lead to new insights into the regulation of synaptic transmission and plasticity in the central nervous system.

Synthesis Methods

2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone can be synthesized using a variety of methods, including the reaction of 2-amino-4,5-dimethylthiophene with 2-bromoacetyl chloride, followed by the reaction of the resulting intermediate with 2-amino-3-chloroquinazoline. This method yields 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone with a purity of over 99%. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been extensively studied for its effects on the central nervous system. It has been used as a tool to study the role of ionotropic glutamate receptors in synaptic transmission and plasticity. 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has also been used to investigate the mechanisms of action of other drugs that target glutamate receptors, such as ketamine and memantine. Additionally, 2-{[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio}-4(3H)-quinazolinone has been used in animal models of various neurological disorders, including epilepsy, stroke, and traumatic brain injury.